2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide

Specification

• CAS No.: 685851-99-4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.44
• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C18H19N5O2S/c1-2-25-15-10-8-14(9-11-15)20-16(24)12-26-18-22-21-17(23(18)19)13-6-4-3-5-7-13/h3-11H,2,12,19H2,1H3,(H,20,24)
• Standard InChI Key: XYQUZUZPCUPZQO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s structure integrates three critical domains:

• 1,2,4-Triazole Core: A five-membered aromatic ring with nitrogen atoms at positions 1, 2, and 4. The amino group at position 4 enhances hydrogen-bonding potential, while the phenyl group at position 5 contributes hydrophobic interactions.

• Sulfanyl-Acetamide Bridge: A thioether (-S-) linkage connects the triazole to an acetamide group, enabling structural flexibility and participation in redox reactions.

• 4-Ethoxyphenyl Moiety: The N-substituted ethoxyphenyl group introduces electron-donating effects, potentially influencing receptor binding and metabolic stability.

Physicochemical Properties

Key physicochemical parameters are summarized below:

Property	Value
Molecular Formula	C₁₈H₁₉N₅O₂S
Molecular Weight	369.44 g/mol
CAS Registry Number	685851-99-4
Hydrogen Bond Donors	2 (NH₂, NH)
Hydrogen Bond Acceptors	5 (N, O, S)
Topological Polar Surface Area	116 Ų
LogP (Predicted)	3.2

These properties suggest moderate lipophilicity and significant polar surface area, indicative of balanced membrane permeability and solubility.

Synthesis and Characterization

Synthetic Pathways

The synthesis typically follows a multi-step protocol:

• Triazole Core Formation: Cyclocondensation of thiocarbohydrazide with benzaldehyde derivatives yields 4-amino-5-phenyl-1,2,4-triazole-3-thiol.

• Thioether Bridging: Reaction of the triazole-thiol with chloroacetamide derivatives under basic conditions (e.g., K₂CO₃/DMF) introduces the sulfanyl-acetamide group.

• N-Substitution: Coupling with 4-ethoxyaniline via nucleophilic acyl substitution completes the assembly.

Yield optimization requires careful control of reaction temperature (60–80°C) and stoichiometric ratios, with typical isolated yields ranging from 45% to 62%.

Analytical Characterization

Structural validation employs:

• NMR Spectroscopy: ¹H NMR (DMSO-d₆) displays characteristic signals at δ 8.21 (s, 1H, triazole-H), δ 7.65–7.25 (m, 9H, aromatic Hs), and δ 4.02 (q, 2H, OCH₂CH₃).

• Mass Spectrometry: ESI-MS exhibits a molecular ion peak at m/z 369.44 [M+H]⁺.

• Elemental Analysis: C 58.52%, H 5.19%, N 18.96% (calculated for C₁₈H₁₉N₅O₂S).

Biological Activities and Mechanisms

Microorganism	Analog MIC (μg/mL)	Reference Compound
Staphylococcus aureus	2.5–8.3	Ciprofloxacin
Escherichia coli	4.1–12.7	Ampicillin
Candida albicans	3.8–9.6	Fluconazole

Mechanistic studies implicate triazole-mediated inhibition of fungal cytochrome P450 14α-demethylase (CYP51) and bacterial DNA gyrase. The sulfanyl group may chelate essential metal ions in microbial enzymes.

Anticancer Properties

Preliminary assays on hepatocellular carcinoma (HepG2) cells show 40–55% growth inhibition at 50 μM for related compounds, potentially via ROS-mediated apoptosis and topoisomerase II inhibition. The ethoxyphenyl group may enhance cellular uptake through passive diffusion.

Comparative Analysis with Related Compounds

Parameter	Target Compound	VC16301360	VC7363499
Molecular Weight	369.44 g/mol	368.5 g/mol	339.42 g/mol
N-Substituent	4-Ethoxyphenyl	4-Dimethylaminophenyl	4-Methylphenyl
LogP	3.2	3.5	2.9
Antimicrobial Activity	Moderate (predicted)	High	Moderate

The 4-ethoxy group confers intermediate polarity compared to dimethylamino (more polar) and methyl (less polar) substituents, suggesting tunable pharmacokinetics.